![molecular formula C12H17N3O2S B4762263 1-acetyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide](/img/structure/B4762263.png)
1-acetyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide
Overview
Description
1-acetyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide, also known as MTIP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MTIP has been found to have an effect on various biological systems, including the central nervous system, and has been studied for its potential use in treating a range of disorders.
Mechanism of Action
1-acetyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide acts as a selective antagonist of the δ-opioid receptor, which is involved in regulating pain, mood, and addiction. By blocking this receptor, this compound has been found to have an effect on various biological systems, including the GABA system and the dopamine system.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including reducing anxiety and stress responses, reducing drug-seeking behavior, and modulating the release of neurotransmitters such as dopamine and GABA. It has also been found to have an effect on various biological systems, including the central nervous system and the immune system.
Advantages and Limitations for Lab Experiments
1-acetyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide has several advantages for lab experiments, including its selectivity for the δ-opioid receptor and its potential use in studying the GABA system and drug addiction. However, there are also limitations to its use, including the need for specialized equipment and expertise to synthesize and administer the compound.
Future Directions
There are several potential future directions for research on 1-acetyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide, including further studies on its potential therapeutic uses, such as in treating anxiety and addiction. Additionally, there is potential for the development of new compounds based on the structure of this compound that may have improved selectivity and efficacy. Finally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential use in studying biological systems.
Scientific Research Applications
1-acetyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide has been studied for its potential use in treating a range of disorders, including anxiety, depression, and addiction. It has been found to have an effect on the GABA system, which is involved in regulating anxiety and stress responses. This compound has also been studied for its potential use in treating drug addiction, as it has been found to reduce drug-seeking behavior in animal models.
properties
IUPAC Name |
1-acetyl-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2S/c1-8-7-18-12(13-8)14-11(17)10-3-5-15(6-4-10)9(2)16/h7,10H,3-6H2,1-2H3,(H,13,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVHVGJRYGLXXPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2CCN(CC2)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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